Cas no 6367-96-0 (S-(2-hydroxy-1-phenylethyl)-L-cysteine)

• Product name: S-(2-hydroxy-1-phenylethyl)-L-cysteine
• CAS No: 6367-96-0
• MF: C₁₁H₁₅NO₃S
• MW: 241.3067
• CID: 1667321
• PubChem ID: 6454692

S-(2-hydroxy-1-phenylethyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• S-(2-hydroxy-1-phenylethyl)-L-cysteine
• (2R)-2-amino-3-(2-hydroxy-1-phenylethyl)sulfanylpropanoic acid
• DTXSID60979900
• s-(2-hydroxy-1-phenylethyl)cysteine
• Alanine, 3-((alpha-(hydroxymethyl)benzyl)thio)-, L-
• L-3-((alpha-(Hydroxymethyl)benzyl)thio)alanine
• 6367-96-0

• Inchi： InChI=1S/C11H15NO3S/c12-9(11(14)15)7-16-10(6-13)8-4-2-1-3-5-8/h1-5,9-10,13H,6-7,12H2,(H,14,15)/t9-,10?/m0/s1
• InChI Key： PIQOGDWYRFOUMI-RGURZIINSA-N
• SMILES： C1=CC=C(C=C1)C(CO)SCC(C(=O)O)N

Computed Properties

• Exact Mass: 241.07735
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 83.55